4-((1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)piperidin-4-yl)methoxy)-6-methylpyrimidine

Specification

• CAS No.: 2319634-85-8
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.51
• IUPAC Name: 4-[[1-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperidin-4-yl]methoxy]-6-methylpyrimidine
• Standard InChI: InChI=1S/C20H27N3O4S/c1-14-9-18(26-4)19(10-15(14)2)28(24,25)23-7-5-17(6-8-23)12-27-20-11-16(3)21-13-22-20/h9-11,13,17H,5-8,12H2,1-4H3
• Standard InChI Key: ZXKQDQHDSSJKAR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCC(CC2)COC3=NC=NC(=C3)C)OC

Introduction

4-((1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)piperidin-4-yl)methoxy)-6-methylpyrimidine is a complex organic compound belonging to the pyrimidine class. Pyrimidines are heterocyclic compounds characterized by a six-membered ring containing nitrogen atoms at positions 1 and 3. This specific compound incorporates a piperidine moiety and a sulfonyl group, contributing to its unique chemical properties and potential biological activities.

Key Features:

• Molecular Formula: C20H27N3O4S

• Molecular Weight: 405.5 g/mol

• CAS Number: 2319634-85-8

Synthesis Steps:

• Starting Materials: Piperidine derivatives and aromatic compounds.

• Reaction Conditions: Temperature and solvent choice are crucial for achieving high yields and purity.

• Purification Methods: Thin-layer chromatography for monitoring and silica gel chromatography for purification.

Biological Activities and Potential Applications

Pyrimidine derivatives, including 4-((1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)piperidin-4-yl)methoxy)-6-methylpyrimidine, are noted for their diverse pharmacological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. While the specific mechanism of action for this compound is not fully elucidated, similar compounds have shown significant activity against various biological targets, suggesting potential applications in pharmaceutical research.

Potential Applications:

• Antimicrobial Agents: Given the antimicrobial properties of pyrimidine derivatives.

• Anti-inflammatory Agents: Due to the anti-inflammatory activities associated with pyrimidines.

• Anticancer Agents: Considering the anticancer properties of related compounds.

Research Findings and Future Directions

Research on 4-((1-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)piperidin-4-yl)methoxy)-6-methylpyrimidine is ongoing, with studies focusing on its synthesis, chemical properties, and potential biological activities. Future research should aim to elucidate its mechanism of action and explore its therapeutic potential in various diseases.

Future Research Directions:

• Mechanism of Action: Investigate how the compound interacts with biological targets.

• Pharmacological Studies: Conduct in vitro and in vivo studies to assess efficacy and safety.

• Therapeutic Applications: Explore potential uses in treating diseases where pyrimidine derivatives have shown promise.